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Compound of Interest

Compound Name: Ethyl oxo(2-oxocyclohexyl)acetate

Cat. No.: B1266542 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals working with

Ethyl oxo(2-oxocyclohexyl)acetate (CAS: 5396-14-5). Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risk.

Chemical Identification and Properties
A summary of the key physical and chemical properties of Ethyl oxo(2-oxocyclohexyl)acetate
is provided below.

Property Value Reference

Molecular Formula C₁₀H₁₄O₄ [1][2][3]

Molecular Weight 198.22 g/mol [1][2]

Density 1.161 g/cm³ [1][4]

Melting Point 123-124 °C [1][4]

Boiling Point 60-62 °C at 0.02 Torr [4]
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Ethyl oxo(2-oxocyclohexyl)acetate is classified as an irritant and is harmful if swallowed.[2]

[5] The following personal protective equipment is mandatory to prevent exposure.

Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from splashes.

[6][7][8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene),

Laboratory coat

Prevents skin contact with the

chemical.[6][7][8]

Respiratory Protection

Not typically required with

adequate ventilation. A

NIOSH-approved respirator

may be necessary if aerosols

are generated or ventilation is

insufficient.

Protects against inhalation of

aerosols.[6][7][8]

Foot Protection Closed-toe shoes Protects feet from spills.[8]

Operational Plan: Step-by-Step Handling Procedure
A standardized operational plan is crucial to minimize the risk of exposure and contamination.

3.1. Preparation

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are easily accessible.[7]

Assemble all necessary equipment and reagents.

Don the appropriate personal protective equipment as outlined in the table above.

3.2. Handling
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Handle the chemical in a well-ventilated area, such as a fume hood, to avoid inhalation of

any potential fumes or aerosols.[6][9]

Avoid direct contact with skin and eyes.[6]

When transferring, use appropriate tools like a spatula or a pipette.

Keep the container with the chemical closed when not in use.[7][9]

3.3. Post-Handling

Clean the work area thoroughly after use.

Remove and properly dispose of contaminated gloves.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[6]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

4.1. First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek medical attention as soon as

possible.[6][7][10]

Skin Contact

Immediately remove contaminated clothing.

Promptly wash the contaminated skin with

plenty of soap and water. If irritation persists, get

medical attention.[6][10][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[6]

[11][12]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Call a physician or poison

control center immediately.[6][7][11]

4.2. Spill Management

A logical workflow for handling a chemical spill is outlined in the diagram below.
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Chemical Spill Response Workflow

Initial Actions

Containment & Cleanup

Final Steps

Assess the Spill and Alert Others

Evacuate the Immediate Area

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Absorbed Material into a Waste Container

Decontaminate the Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: A high-level workflow for the safe handling of a chemical spill.
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Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Waste Characterization: Ethyl oxo(2-oxocyclohexyl)acetate should be handled as

chemical waste.

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container. Do

not mix with other waste.

Disposal: Dispose of the chemical waste through an approved waste disposal plant,

following all local, state, and federal regulations.[13][14] Contaminated materials (e.g.,

gloves, absorbent pads) should be disposed of in the same manner as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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